N-(2-chlorobenzyl)-2-(5-methoxy-4-oxo-2-((4-phenylpiperazin-1-yl)methyl)pyridin-1(4H)-yl)acetamide
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Description
N-(2-chlorobenzyl)-2-(5-methoxy-4-oxo-2-((4-phenylpiperazin-1-yl)methyl)pyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C26H29ClN4O3 and its molecular weight is 480.99. The purity is usually 95%.
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Scientific Research Applications
Anticonvulsant and Neuroprotective Properties
Research indicates that derivatives similar to the compound have shown promising anticonvulsant and neuroprotective effects. For instance, a study on N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives highlighted their evaluation for anticonvulsant activity in animal models of epilepsy. These molecules, designed as analogs with modified core fragments, demonstrated activity in maximal electroshock (MES) seizures, suggesting their potential utility in managing epileptic conditions and related neurological disorders (Kamiński et al., 2015).
Synthesis and Antimicrobial Activities
The synthetic methodologies and potential antimicrobial activities of related pyridine derivatives have been explored. A study focused on the synthesis of new pyrazole, 1,3-thiazole, and 1,3,4-thiadiazole derivatives incorporating a 2-thiazolyl moiety, revealing insights into the chemical synthesis processes and the exploration of these compounds for antimicrobial applications (Raslan et al., 2016).
Insecticidal Activity
The compound's structure closely relates to pyridine derivatives, which have been examined for their insecticidal properties. One such study synthesized pyridine derivatives and tested their toxicity against the cowpea aphid, revealing that some compounds exhibited significant aphidicidal activities, pointing towards the potential of these chemical structures in agricultural applications (Bakhite et al., 2014).
Pharmacological Potential
The design and synthesis of compounds bearing the phenylpiperazinyl moiety, including their pharmacological evaluation for activities such as antioxidant, analgesic, and anti-inflammatory effects, suggest the broad therapeutic potential of these molecules. A particular study on 2-(4-phenylpiperazin-1-yl)-N-(pyrazin-2-yl)acetamide demonstrated its efficacy in in vitro and in vivo models, indicating the versatility of this chemical framework in drug discovery and development processes (Nayak et al., 2014).
Properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-2-[5-methoxy-4-oxo-2-[(4-phenylpiperazin-1-yl)methyl]pyridin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H29ClN4O3/c1-34-25-18-31(19-26(33)28-16-20-7-5-6-10-23(20)27)22(15-24(25)32)17-29-11-13-30(14-12-29)21-8-3-2-4-9-21/h2-10,15,18H,11-14,16-17,19H2,1H3,(H,28,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDAGPQCMVULXJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN(C(=CC1=O)CN2CCN(CC2)C3=CC=CC=C3)CC(=O)NCC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H29ClN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.